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Compound of Interest

Compound Name:
7-Methylguanosine 5'-diphosphate

sodium

Cat. No.: B15571453 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 7-Methylguanosine 5'-diphosphate sodium salt

(m7GDP). The following procedures detail the necessary personal protective equipment (PPE),

step-by-step handling protocols, and disposal plans to ensure a safe laboratory environment.

While 7-Methylguanosine 5'-diphosphate sodium salt is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is essential to minimize any

potential risks.[1][2]

Personal Protective Equipment (PPE)
When handling 7-Methylguanosine 5'-diphosphate sodium salt, the following personal

protective equipment is recommended to ensure personal safety.[3][4][5]
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PPE Category Item Specification

Eye Protection Safety Glasses Must be worn at all times.

Hand Protection Disposable Gloves
Nitrile or latex gloves are

suitable.

Respiratory Protection Dust Mask

Type N95 (US) or type P1

(EN143) respirator filter should

be used when handling the

powder form to avoid

inhalation.[4][5]

Body Protection Laboratory Coat
A standard lab coat is

sufficient.

Operational Plan: Handling Procedures
Follow these step-by-step instructions for the safe handling of 7-Methylguanosine 5'-
diphosphate sodium salt:

Preparation: Before handling, ensure you are in a well-ventilated area.[1] Put on all required

PPE, including safety glasses, disposable gloves, and a lab coat. If working with the powder

form, a dust mask is also necessary.

Weighing and Reconstitution:

If weighing the powder, do so in a designated area, preferably within a fume hood or on a

bench with localized exhaust ventilation to minimize dust formation.[2]

When preparing solutions, slowly add the powder to the solvent (e.g., water) to avoid

splashing. 7-Methylguanosine 5'-diphosphate sodium salt is soluble in water at 50

mg/mL.[3][4]

During Use:

Avoid direct contact with the skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.
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Should accidental contact occur, follow the first aid measures outlined below.

Storage: Store the compound in a cool, dry place.[2] The recommended storage temperature

is -20°C.[3][4] Keep the container tightly closed when not in use.[2]

Emergency and First Aid Procedures
Situation First Aid Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1]

Skin Contact
Wash off with soap and plenty of water.[2]

Remove contaminated clothing.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting.[1] Never give anything

by mouth to an unconscious person.[2] Rinse

mouth with water and seek immediate medical

attention.[1][2]

Disposal Plan
Dispose of 7-Methylguanosine 5'-diphosphate sodium salt and any contaminated materials

in accordance with local, state, and federal regulations.

Waste Collection: Collect waste material in a suitable, closed container labeled for chemical

waste.[2]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

Do not allow the product to enter drains.[2]

Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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